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Compound of Interest

Compound Name: 2,5-Dichloro-3-nitropyridine

Cat. No.: B1336234 Get Quote

Essential Safety and Handling Guide for 2,5-
Dichloro-3-nitropyridine
For Researchers, Scientists, and Drug Development Professionals

This guide provides critical safety and logistical information for the handling and disposal of

2,5-Dichloro-3-nitropyridine. Adherence to these procedures is essential for ensuring

laboratory safety and minimizing risk.

Hazard Summary
2,5-Dichloro-3-nitropyridine is a hazardous substance that poses significant health risks upon

exposure.[1][2] It is classified as acutely toxic if swallowed, causes severe skin irritation and

serious eye damage, and may lead to respiratory irritation.[1][2]
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Hazard Classification GHS Code Description

Acute Toxicity, Oral (Category

3)
H301 Toxic if swallowed.[1][2]

Skin Irritation (Category 2) H315 Causes skin irritation.[1][2]

Serious Eye Damage

(Category 1)
H318

Causes serious eye damage.

[1][2]

Specific Target Organ Toxicity -

Single Exposure (Category 3),

Respiratory Tract Irritation

H335
May cause respiratory

irritation.[1][2]

Signal Word: Danger[1][2]

Personal Protective Equipment (PPE)
The selection of appropriate PPE is critical to prevent exposure. The following table

summarizes the recommended PPE for handling 2,5-Dichloro-3-nitropyridine.
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Protection Type Specification Rationale

Eye/Face Protection

Tightly fitting safety goggles or

chemical safety goggles

conforming to EN166 (EU) or

OSHA 29 CFR 1910.133 (US).

A face shield may also be

necessary where splashing is

a risk.[1][3]

Protects against splashes and

dust, preventing serious eye

damage.[1]

Hand Protection

Chemical-resistant, impervious

gloves (e.g., Butyl rubber,

Neoprene). Gloves must be

inspected for integrity before

each use.[4]

Prevents direct skin contact

and subsequent irritation.[4]

Body Protection

Wear appropriate protective

clothing to prevent skin

exposure. Fire/flame resistant

and impervious clothing is

recommended.[1][4]

Minimizes the risk of skin

contact and contamination of

personal clothing.[4]

Respiratory Protection

Use a NIOSH/MSHA or

European Standard EN 149

approved respirator if

exposure limits are exceeded,

if irritation or other symptoms

are experienced, or if

ventilation is inadequate. A full-

face respirator may be

required in some situations.[1]

[3][4]

Protects the respiratory tract

from irritation due to dust or

vapors.[4]

Operational Plan for Safe Handling and Disposal
A systematic approach to handling and disposal is crucial for maintaining a safe laboratory

environment.

1. Preparation and Engineering Controls:
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Work in a well-ventilated area, preferably within a certified chemical fume hood.[3][4]

Ensure that an eyewash station and a safety shower are readily accessible and in close

proximity to the workstation.[4][5]

Verify that all necessary PPE is available and in good condition before commencing work.[4]

Keep the container of 2,5-Dichloro-3-nitropyridine tightly closed when not in use.[1][3]

2. Handling Procedure:

Wear the appropriate PPE as specified in the table above.[1][6]

Avoid the formation and inhalation of dust or fumes.[1][4]

Prevent contact with skin and eyes.[1][7]

After handling, thoroughly wash hands and any exposed skin with soap and water.[3][7]

Do not eat, drink, or smoke in the designated handling area.[1][6]

3. Spill Management:

In the event of a spill, immediately evacuate personnel from the affected area.[4]

Wear appropriate PPE, including respiratory protection, before attempting to clean up the

spill.

For solid spills, carefully sweep or vacuum the material and place it into a suitable, labeled,

and closed container for disposal. Avoid generating dust.[4]

Ventilate the area of the spill.[4]

4. Disposal Plan:

Dispose of 2,5-Dichloro-3-nitropyridine and any contaminated materials in accordance

with all applicable federal, state, and local environmental regulations.[1][4]

Contaminated clothing should be removed immediately and laundered before reuse.[1][4]
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Dispose of the chemical and its container at an approved waste disposal facility.[1][3]

First-Aid Measures
Immediate first aid is critical in case of accidental exposure.

Exposure Route First-Aid Procedure

Inhalation

Move the victim to fresh air. If breathing is

difficult, provide oxygen. If the victim is not

breathing, give artificial respiration. Seek

immediate medical attention.[1]

Skin Contact

Immediately remove contaminated clothing.

Wash the affected area with plenty of soap and

water. Seek medical attention if irritation

persists.[1][3]

Eye Contact

Immediately rinse with water for at least 15

minutes, holding the eyelids open. Remove

contact lenses if present and easy to do so.

Continue rinsing. Seek immediate medical

attention.[1]

Ingestion

Do NOT induce vomiting. Rinse the mouth with

water. Never give anything by mouth to an

unconscious person. Call a poison control

center or seek immediate medical attention.[1]

Visual Guides
The following diagrams illustrate the key workflows and decision-making processes for the safe

handling of 2,5-Dichloro-3-nitropyridine.
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Safe Handling Workflow for 2,5-Dichloro-3-nitropyridine

Preparation

Handling

Post-Handling

Disposal

Prepare Well-Ventilated Area
(Chemical Fume Hood)

Verify Eyewash & Safety Shower

Inspect All Required PPE

Wear Appropriate PPE

Handle Chemical
(Avoid Dust/Fume Generation)

Keep Container Tightly Closed

Wash Hands After Handling

Clean Work Area

Store Chemical Properly

Dispose of Waste per Regulations

Click to download full resolution via product page

Caption: Workflow for the safe handling of 2,5-Dichloro-3-nitropyridine.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 8 Tech Support

https://www.benchchem.com/product/b1336234?utm_src=pdf-body-img
https://www.benchchem.com/product/b1336234?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1336234?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


PPE Selection Logic

Required PPE

Assess Task and Exposure Risk

Safety Goggles / Face Shield Chemical-Resistant Gloves Protective Clothing

Inadequate Ventilation or
Exceeded Exposure Limits?

Respirator

No Yes

Click to download full resolution via product page

Caption: Decision logic for selecting appropriate PPE.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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